Cas no 807624-22-2 (1H-Imidazole-5-carboxylicacid, 2-methyl-4-phenyl-, ethyl ester)

1H-Imidazole-5-carboxylicacid, 2-methyl-4-phenyl-, ethyl ester structure
807624-22-2 structure
Product Name:1H-Imidazole-5-carboxylicacid, 2-methyl-4-phenyl-, ethyl ester
CAS No:807624-22-2
MF:C13H14N2O2
MW:230.262463092804
CID:715002
PubChem ID:45098116
Update Time:2025-04-19

1H-Imidazole-5-carboxylicacid, 2-methyl-4-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carboxylicacid, 2-methyl-4-phenyl-, ethyl ester
    • 1H-Imidazole-4-carboxylicacid,2-methyl-5-phenyl-,ethylester(9CI)
    • ethyl 2-methyl-4-phenyl-1H-imidazole-5-carboxylate
    • ethyl 2-methyl-5-phenyl-1H-imidazol-4-ylcarboxylate
    • 2-Methyl-4-phenyl-1H-imidazole-5-carboxylic acid ethyl ester
    • ethyl 2-methyl-4-phenyl-1H-imidazol-5-ylcarboxylate
    • SCHEMBL6493957
    • DTXSID10667668
    • 807624-22-2
    • FT-0760092
    • 2-METHYL-5-PHENYL-1H-IMIDAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • GMUXVPNXBVLTCG-UHFFFAOYSA-N
    • Inchi: 1S/C13H14N2O2/c1-3-17-13(16)12-11(14-9(2)15-12)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3,(H,14,15)
    • InChI Key: GMUXVPNXBVLTCG-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C2C=CC=CC=2)N=C(C)N1)=O

Computed Properties

  • Exact Mass: 230.106
  • Monoisotopic Mass: 230.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55A^2
  • XLogP3: 2.7
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